molecular formula C15H14ClNO5 B5723348 {3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol

{3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol

Cat. No. B5723348
M. Wt: 323.73 g/mol
InChI Key: CJSWGLRVPPHRDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound {3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol is a synthetic compound that has gained significant interest in scientific research. The compound has shown potential in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of {3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol is not yet fully understood. However, studies have shown that the compound acts as an inhibitor of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which is essential for proper brain function.
Biochemical and Physiological Effects
Studies have shown that this compound has significant biochemical and physiological effects. The compound has been shown to improve cognitive function and memory in animal models. Additionally, the compound has been shown to have antioxidant properties, which can help protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of {3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol is its potential as a drug candidate for the treatment of various diseases. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in humans. One of the limitations of this compound is its relatively low solubility, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for research involving {3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol. One area of research is in the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, the compound has shown potential as an anticancer agent, and further research is needed to determine its efficacy in cancer treatment. Finally, the compound's antioxidant properties make it a potential candidate for the treatment of various inflammatory conditions.
Conclusion
In conclusion, this compound is a synthetic compound that has shown significant potential in various fields of scientific research. The compound's mechanism of action is not yet fully understood, but studies have shown that it acts as an inhibitor of certain enzymes involved in the breakdown of acetylcholine. The compound has significant biochemical and physiological effects, including improved cognitive function and memory. Future research involving this compound is focused on the development of new drugs for the treatment of various diseases, including Alzheimer's disease and cancer, as well as its potential use in the treatment of inflammatory conditions.

Synthesis Methods

The synthesis method for {3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol involves the reaction of 3-chloro-5-methoxyphenol with 4-nitrobenzyl bromide in the presence of a base, followed by reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

{3-chloro-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}methanol has shown potential in various fields of scientific research. One of the significant applications of this compound is in medicinal chemistry. The compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

properties

IUPAC Name

[3-chloro-5-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14ClNO5/c1-21-14-7-11(8-18)6-13(16)15(14)22-9-10-2-4-12(5-3-10)17(19)20/h2-7,18H,8-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CJSWGLRVPPHRDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C(=CC(=C1)CO)Cl)OCC2=CC=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14ClNO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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